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Compound of Interest

Compound Name: 1-(3-Bromopyridin-2-yl)ethanone

Cat. No.: B187598 Get Quote

Essential Safety and Handling Guide for 1-(3-
Bromopyridin-2-yl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(3-Bromopyridin-2-yl)ethanone in a laboratory setting.

Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact.

I. Chemical and Physical Properties
A summary of the key quantitative data for 1-(3-Bromopyridin-2-yl)ethanone is presented in

the table below for easy reference.
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Property Value

Molecular Formula C₇H₆BrNO

Molecular Weight 200.03 g/mol

Appearance Light yellow to brown solid

Boiling Point 246.0 ± 25.0 °C (Predicted)

Density 1.534 ± 0.06 g/cm³ (Predicted)

Storage Temperature Room Temperature, Inert Atmosphere

II. Hazard Identification and Personal Protective
Equipment (PPE)
1-(3-Bromopyridin-2-yl)ethanone is classified as harmful if inhaled, swallowed, or in contact

with skin. It can cause skin, eye, and respiratory irritation. All handling of this compound must

be conducted in a certified chemical fume hood.

A. Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles

meeting ANSI Z87.1 standard.

Protects eyes from splashes

and vapors.

Face Protection
Face shield (in addition to

goggles).

Required when there is a risk

of explosion, significant splash,

or highly exothermic reaction.

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

Protects skin from absorption.

It is crucial to inspect gloves

before each use and dispose

of them immediately after

contamination. Since specific

permeation data for 1-(3-

Bromopyridin-2-yl)ethanone is

not available, it is strongly

recommended to perform on-

site testing to determine safe

usage and breakthrough times.

Body Protection
Flame-resistant lab coat, fully

buttoned.

Protects against splashes and

fire hazards.

Footwear Closed-toe, closed-heel shoes. Prevents exposure from spills.

Respiratory Protection

Use a NIOSH-approved

respirator if engineering

controls (fume hood) are not

sufficient or during emergency

situations.

Protects against inhalation of

harmful vapors.

B. Engineering Controls:

Ventilation: All work with 1-(3-Bromopyridin-2-yl)ethanone must be performed in a properly

functioning chemical fume hood to minimize inhalation exposure.[1][2]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.
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III. Operational Plan for Safe Handling
The following step-by-step workflow ensures the safe handling of 1-(3-Bromopyridin-2-
yl)ethanone from receipt to use.

Receiving and Inspection

Secure Storage

Store in a cool, dry,
well-ventilated area

Pre-Handling Checks

Transfer to lab

Handling in Fume Hood

Don appropriate PPE

Post-Handling Decontamination

After experiment completion

Waste Collection

Segregate waste

Click to download full resolution via product page

Figure 1: Workflow for Handling 1-(3-Bromopyridin-2-yl)ethanone.

Step 1: Receiving and Inspection
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Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled.

Step 2: Storage

Store the compound in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[3]

Keep the container tightly closed and store under an inert atmosphere.

Step 3: Pre-Handling Checks

Before handling, review the Safety Data Sheet (SDS).

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and PPE.

Step 4: Handling in a Fume Hood

Don all required PPE as specified in the table above.

Conduct all weighing, transferring, and experimental procedures within the fume hood.

Avoid the formation of dust and aerosols.

Step 5: Post-Handling Decontamination

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated waste stream.

Wash hands thoroughly with soap and water after handling.

IV. Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Do not allow the material to enter drains or waterways.

V. Disposal Plan
All waste containing 1-(3-Bromopyridin-2-yl)ethanone is considered hazardous waste and

must be disposed of according to institutional and governmental regulations.
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Contaminated Solid Waste
(Gloves, Paper Towels)

Designated Halogenated
Organic Waste Container

Place in sealed bag
before disposal

Unused Chemical and
Contaminated Solvents

Collect directly into
container

Licensed Hazardous
Waste Disposal Service

Arrange for pickup

Click to download full resolution via product page

Figure 2: Disposal Workflow for 1-(3-Bromopyridin-2-yl)ethanone Waste.

Step 1: Waste Segregation

Collect all waste materials, including unused product, contaminated solvents, and disposable

PPE, in a designated and clearly labeled hazardous waste container for halogenated organic

compounds.[5]

Step 2: Container Management

Use a container that is compatible with the chemical and can be tightly sealed.

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area.

Step 3: Final Disposal

Arrange for the disposal of the hazardous waste through a licensed environmental

management company.

Common disposal methods for halogenated organic compounds include high-temperature

incineration.
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By following these detailed safety and handling procedures, researchers can minimize the risks

associated with the use of 1-(3-Bromopyridin-2-yl)ethanone and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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